Cas no 1797983-69-7 (3-Methyl-5-hydroxymethyl-4-iodoisoxazole)

• Product Name: 3-Methyl-5-hydroxymethyl-4-iodoisoxazole
• CAS No: 1797983-69-7
• MF: C₅H₆INO₂
• MW: 239.011113643646
• CID: 4552571
• Update Time: 2025-06-07

3-Methyl-5-hydroxymethyl-4-iodoisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-hydroxymethyl-4-iodoisoxazole
• 5-ISOXAZOLEMETHANOL, 4-IODO-3-METHYL-
• (4-iodo-3-methyl-1,2-oxazol-5-yl)methanol
• 3-METHYL-4-IODO-5-ISOXAZOLEMETHANOL

• Inchi： 1S/C5H6INO2/c1-3-5(6)4(2-8)9-7-3/h8H,2H2,1H3
• InChI Key： JWROZXJJWOCEJO-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C)C=1I)O

Additional information on 3-Methyl-5-hydroxymethyl-4-iodoisoxazole

Introduction to 3-Methyl-5-hydroxymethyl-4-iodoisoxazole (CAS No. 1797983-69-7)

3-Methyl-5-hydroxymethyl-4-iodoisoxazole, a compound with the CAS number 1797983-69-7, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of a methyl group, a hydroxymethyl group, and an iodine atom in its structure imparts specific chemical properties and reactivity patterns that make it an interesting subject for both academic and industrial investigations.

The molecular formula of 3-Methyl-5-hydroxymethyl-4-iodoisoxazole is C₆H₈INO₂, and its molecular weight is approximately 213.03 g/mol. The compound's structure can be represented as follows:

The synthesis of 3-Methyl-5-hydroxymethyl-4-iodoisoxazole typically involves multi-step reactions, starting from readily available precursors. One common synthetic route involves the reaction of an appropriate nitrile with hydroxylamine in the presence of acid, followed by cyclization to form the isoxazole ring. Subsequent functional group manipulations, such as methylation and iodination, complete the synthesis. The detailed synthetic protocols are well-documented in the literature and have been optimized for high yields and purity.

In terms of physical properties, 3-Methyl-5-hydroxymethyl-4-iodoisoxazole is a solid at room temperature with a melting point ranging from 100°C to 105°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and analytical techniques.

The biological activity of 3-Methyl-5-hydroxymethyl-4-iodoisoxazole has been a subject of extensive research. Studies have shown that this compound exhibits significant biological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, recent studies have demonstrated that 3-Methyl-5-hydroxymethyl-4-iodoisoxazole can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This inhibition can potentially reduce the production of pro-inflammatory cytokines and chemokines, making it a promising candidate for the treatment of inflammatory diseases.

In the context of cancer research, 3-Methyl-5-hydroxymethyl-4-iodoisoxazole has shown potential as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase pathways. Additionally, it has been found to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors. These findings suggest that 3-Methyl-5-hydroxymethyl-4-iodoisoxazole could be developed into a novel therapeutic agent for cancer treatment.

The neuroprotective properties of 3-Methyl-5-hydroxymethyl-4-iodoisoxazole have also been explored. Research has shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and enhancing antioxidant defense mechanisms. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its biological activities, 3-Methyl-5-hydroxymethyl-4-iodoisoxazole has found applications in materials science and chemical synthesis. Its unique structure makes it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a precursor for the preparation of polymers with specific properties or as a ligand in coordination chemistry to form metal complexes with interesting catalytic or optical properties.

In conclusion, 3-Methyl-5-hydroxymethyl-4-iodoisoxazole (CAS No. 1797983-69-7) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.